Cas no 1898557-98-6 (N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 1898557-98-6
• MF: C₁₆H₁₇ClN₄O
• MW: 316.7854
• CID: 5346504
• Update Time: 2025-06-16

N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C16H17ClN4O/c1-11-4-5-12(17)8-13(11)20-16(22)14-9-15(19-10-18-14)21-6-2-3-7-21/h4-5,8-10H,2-3,6-7H2,1H3,(H,20,22)
• InChI Key： DJQRKDXUXYXWEX-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])C(C1=C([H])C(=NC([H])=N1)N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 3.3
• Topological Polar Surface Area: 58.1

Additional information on N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

Comprehensive Overview of N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 1898557-98-6)

N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 1898557-98-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities. The presence of a pyrrolidine moiety and a chloro-methylphenyl group in its structure makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's unique structure, featuring a pyrimidine core with a carboxamide functional group, allows it to interact with specific biological targets. Researchers have explored its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes. Given the growing interest in targeted therapies and precision medicine, N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide has become a subject of study for its potential to modulate signaling pathways involved in various diseases.

One of the key reasons for the compound's popularity is its relevance to cancer research. With the increasing focus on small molecule inhibitors and their role in oncology, this compound has been investigated for its ability to inhibit specific kinases that are overactive in certain cancers. The chloro-methylphenyl group enhances its binding affinity, while the pyrrolidine ring contributes to its pharmacokinetic properties, such as solubility and metabolic stability.

In addition to its potential in oncology, N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide has also been studied in the context of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier due to its lipophilic nature makes it a candidate for targeting enzymes or receptors implicated in conditions like Alzheimer's and Parkinson's diseases. This aligns with the current trend in central nervous system (CNS) drug development, where researchers are actively seeking molecules with improved brain penetration.

The synthesis of N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for ensuring the compound's purity and efficacy. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound, ensuring its structural integrity and consistency.

From a commercial perspective, the demand for N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is driven by its potential applications in drug discovery and medicinal chemistry. Pharmaceutical companies and research institutions are increasingly sourcing this compound for preclinical studies, given its promising pharmacological profile. The compound's CAS No. 1898557-98-6 serves as a unique identifier, facilitating its procurement and regulatory compliance.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its stability. Researchers are advised to follow good laboratory practices (GLP) and use appropriate personal protective equipment (PPE) when handling the compound.

In summary, N-(5-chloro-2-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 1898557-98-6) represents a versatile and promising compound in the realm of pharmaceutical research. Its unique structural features and potential applications in targeted therapy and CNS drug development make it a valuable asset for scientists and researchers. As the field of precision medicine continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.